Cas no 338955-21-8 (5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile)

5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile is a specialized organic compound featuring a nicotinonitrile core substituted with a 4-chlorophenyl group at the 5-position and a 2,6-dichlorophenylthio moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of multiple chlorine atoms enhances its reactivity in cross-coupling reactions and other transformations. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel bioactive molecules. The compound’s stability under standard conditions ensures consistent performance in synthetic applications. Suitable for use in medicinal chemistry and material science, it offers researchers a versatile building block for targeted molecular design.

5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile structure

338955-21-8 structure

Product Name:5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile

CAS No:338955-21-8

MF:

MW:

CID:4648021

Update Time:2025-05-24

5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(4-CHLOROPHENYL)-2-[(2,6-DICHLOROPHENYL)SULFANYL]NICOTINONITRILE
- 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile

5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C155905-25mg	5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]nicotinonitrile	338955-21-8		25mg	$ 230.00	2022-06-06
TRC	C155905-50mg	5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]nicotinonitrile	338955-21-8		50mg	$ 380.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00884801-1g	5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile	338955-21-8	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI72852-1mg	5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile	338955-21-8	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI72852-5mg	5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile	338955-21-8	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI72852-10mg	5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile	338955-21-8	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI72852-500mg	5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile	338955-21-8	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI72852-1g	5-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]pyridine-3-carbonitrile	338955-21-8	>90%	1g	$1295.00	2024-04-20
abcr	AB580894-500mg	5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]nicotinonitrile; .	338955-21-8		500mg	€678.60	2024-08-02
abcr	AB580894-1g	5-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]nicotinonitrile; .	338955-21-8		1g	€1312.80	2024-08-02

5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile

5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile: A Comprehensive Overview

The compound 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile (CAS No. 338955-21-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a nicotinonitrile backbone substituted with chlorophenyl groups and a sulfanyl (thioether) functional group. The presence of these substituents imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The molecule's ability to modulate key cellular pathways has been extensively investigated, with promising results indicating its potential as a lead compound for further drug development.

The synthesis of 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis pathway, ensuring high yields and purity levels. This advancement has made the compound more accessible for large-scale production and application in various industries.

In terms of chemical properties, 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile exhibits remarkable stability under standard laboratory conditions. Its sulfanyl group contributes to its ability to act as a mild reducing agent in certain reactions, while the chlorophenyl substituents enhance its hydrophobicity and bioavailability. These characteristics make it an ideal candidate for use in drug delivery systems and as a building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile with greater accuracy. Molecular docking studies have revealed potential binding affinities to several human proteins, suggesting its role in modulating enzyme activity and receptor function. These findings have opened new avenues for exploring its therapeutic potential in treating chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact of 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile has also been a focus of recent research. Studies indicate that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important for industries seeking sustainable chemical solutions that align with global environmental standards.

In conclusion, 5-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylnicotinonitrile (CAS No. 338955-21-8) stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application research, positions it as a key player in the development of innovative chemical products and therapeutic agents.